3-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
Overview
Description
3-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one (AEP) is a small organic molecule with a unique chemical structure. It is a member of the pyrrolidinone class of compounds, which are known for their broad range of biological activities. AEP has been extensively studied for its potential applications in the field of biochemistry and pharmacology.
Scientific Research Applications
Pharmaceutical Industry Applications
The trifluoromethyl group is a common moiety in pharmaceutical compounds due to its ability to enhance metabolic stability and improve binding affinity with biological targets. Given the structure of 3-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one , it could potentially serve as a CGRP receptor antagonist , which is useful in treating conditions like migraines by blocking the neurotransmitter calcitonin gene-related peptide (CGRP) .
Agrochemical Industry Applications
Fluorinated organic chemicals, such as those containing trifluoromethyl groups, are increasingly important in crop protection. Over 50% of pesticides launched in recent decades have been fluorinated. The subject compound could be involved in the synthesis of novel pesticides due to its potential for stability and effectiveness at low concentrations .
Synthesis of Fluorinated Organic Chemicals
The compound’s trifluoromethyl group suggests it could be used in the synthesis of other fluorinated organic chemicals, which are valuable across various industries for their unique properties, such as increased chemical and thermal stability .
properties
IUPAC Name |
3-amino-1-[3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17F3N2O2/c1-2-17-9(10(11,12)13)4-6-15(7-9)8(16)3-5-14/h2-7,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYDDVVVNZZCZSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CCN(C1)C(=O)CCN)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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